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Compound of Interest

Compound Name: Metazachlor

Cat. No.: B166288

For Immediate Reference: Essential Safety and Logistical Information for Handling
Metazachlor

This guide provides crucial, direct guidance for laboratory professionals on the safe handling
and disposal of Metazachlor. By adhering to these protocols, you can minimize exposure risks
and ensure a secure research environment. Our commitment is to furnish you with information
that extends beyond the product, building a foundation of trust and safety in your critical work.

Personal Protective Equipment (PPE) for
Metazachlor

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against chemical exposure. The following table summarizes the recommended PPE for
handling Metazachlor, based on established safety protocols.
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PPE Category

Item Specifications and Usage

Hand Protection

Material: Nitrile or Neoprene.
Thickness: >= 14 mils for
reusable gloves; discard
single-use gloves after
handling. Protocol: Wear
e o gauntlet-style gloves extending
up the forearm. Wash the
exterior of gloves before
removal. For added protection,
consider wearing a pair of
disposable nitrile gloves

underneath.[1]

Eye and Face Protection

Specifications: Tightly fitting
safety goggles conforming to
EN 166 (EU) or NIOSH (US)

Safety Goggles and Face )
standards. A face shield should

Shield _ o _
be worn in conjunction with

goggles, especially when there

is a risk of splashing.[2]

Body Protection

Material: Tyvek or similar non-
absorbent material. Protocol:
Wear a long-sleeved shirt, long
pants, or a chemical-resistant
suit. An apron may be worn

Chemical-Resistant Clothing over clothing when mixing or
handling concentrated
solutions. Pant legs should be
worn outside of boots to
prevent chemicals from
entering.[3]

Foot Protection

Chemical-Resistant Boots Material: Rubber or other
waterproof, chemical-resistant
material. Protocol: Wear boots

that cover the ankle. Do not
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wear leather or canvas
footwear as they can absorb

and retain the chemical.[3]

Respiratory Protection

Air-Purifying Respirator

Type: Half-mask or full-face
respirator. Cartridge/Filter:
NIOSH-approved respirator
with an organic vapor (OV)
cartridge and a particulate pre-
filter (N, R, or P series).[4] A fit
test is required to ensure a

proper seal.

Exposure Limits and Hazard Classifications

Understanding the established exposure limits and hazard classifications for Metazachlor is

fundamental to risk assessment in the laboratory.

Parameter Value

Reference

Acceptable Daily Intake (ADI) 0.08 mg/kg bw/day

Acute Reference Dose (ARfD) 0.5 mg/kg bw

Acceptable Operator Exposure
Level (AOEL)

0.2 mg/kg bw/day

GHS Hazard Statements

H317, H351, H400, H410

GHS Hazard Statement Key:

H400: Very toxic to aquatic life.

H317: May cause an allergic skin reaction.

H351: Suspected of causing cancer.

H410: Very toxic to aquatic life with long lasting effects.
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Operational Plans: Handling and Disposal
Routine Handling Protocol

Preparation: Before handling Metazachlor, ensure all necessary PPE is readily available
and in good condition. Work in a well-ventilated area, preferably within a chemical fume
hood.

Handling: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area.

After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling. Decontaminate all work surfaces.

Disposal Plan

Proper disposal of Metazachlor and its containers is critical to prevent environmental

contamination.

Unused Product: Dispose of unwanted Metazachlor as hazardous waste. Contact your
institution's environmental health and safety (EHS) office or a licensed hazardous waste
disposal company for guidance. Do not pour leftover pesticides down the sink, toilet, or any
drain.

Empty Containers:

o Triple Rinse: Immediately after emptying, rinse the container three times with a suitable
solvent (e.g., water).

o Rinsate Disposal: Add the rinsate to the spray mixture or dispose of it as hazardous waste.

o Container Disposal: Puncture and crush the empty, triple-rinsed container to prevent
reuse. Dispose of it in accordance with local and national regulations. Some communities
have specific collection programs for pesticide containers.

Emergency Protocol: Metazachlor Spill Cleanup
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In the event of a spill, a swift and organized response is crucial. The following workflow outlines
the necessary steps to safely manage a Metazachlor spill.

Metazachlor Spill Response Workflow.

Detailed Spill Cleanup Procedure

o Control the Spill: Immediately stop the source of the leak if it is safe to do so.

o Contain the Spill: Prevent the spread of the liquid by creating a dam with absorbent materials
like sand, vermiculite, or commercial sorbents. Do not use sawdust with strong oxidizers.

e Clean It Up:

[e]

Cover the spill with an absorbent material and allow it to be fully absorbed.

o Carefully sweep or scoop the contaminated material into a labeled, sealable waste
container.

o Decontaminate the spill area. A solution of bleach and hydrated lime may be effective, but
consult your safety data sheet (SDS) or EHS office for specific recommendations.

o Use additional absorbent material to soak up the decontamination solution and place it in
the waste container.

o Decontaminate Equipment: Clean all tools and reusable PPE used during the cleanup
process.

e Disposal: Dispose of all contaminated materials, including absorbent materials and
disposable PPE, as hazardous waste.

» Reporting: Report the spill to your institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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